Cas no 5421-53-4 (Iodonium, bis[4-(1,1-dimethylethyl)phenyl]-, chloride)

• Product Name: Iodonium, bis[4-(1,1-dimethylethyl)phenyl]-, chloride
• CAS No: 5421-53-4
• MF: C₂₀H₂₆ClI
• MW: 428.777917385101
• CID: 355154
• PubChem ID: 21889439
• Update Time: 2025-05-19

Iodonium, bis[4-(1,1-dimethylethyl)phenyl]-, chloride Chemical and Physical Properties

Names and Identifiers

• Iodonium, bis[4-(1,1-dimethylethyl)phenyl]-, chloride
• BIS (4-TBP) IODONIUM CHLORIDE
• bis(4-tert-butylphenyl)iodanium,hydrochloride
• 1-tert-butyl-4-[(z)-(4-tert-butylphenyl)-nno-azoxy]benzene
• 4,4'-Di-(t-butyl)-azoxybenzol
• 4,4'-Di-tert.-butylazoxybenzol
• 4,4'-Di-tert-butyldiphenyliodonium chloride
• 4.4'-Di-tert.-butyl-azoxybenzol
• AC1Q1WB5
• AG-K-13248
• AR-1C5663
• bis (4-t-butylphenyl)iodonium chloride
• bis-(4-tert-butyl-phenyl)-iodonium , chloride
• bis(4-tert-butylphenyl)iodonium chloride
• Bis-(4-tert-butyl-phenyl)-jodonium, Chlorid
• CTK5B4137
• NSC43092
• NSC 8994
• Bis(4-(tert-butyl)phenyl)iodonium chloride
• 5421-53-4
• bis(4-tert-butylphenyl)iodanium;chloride
• Bis(tert-butylphenyl) Iodonium Chloride
• Bis(p-tert-butylphenyl)iodonium chloride
• JHPUIEDIXRYPTP-UHFFFAOYSA-M
• SCHEMBL217655
• MFCD01101469
• Bis(4-tert-butylphenyl)iodanium chloride
• di(p-t-butylphenyl)iodonium chloride
• Bis(4-(tert-butyl)phenyl)iodoniumchloride
• DTXSID40969182
• G71185

• Inchi： 1S/C20H26I.ClH/c1-19(2,3)15-7-11-17(12-8-15)21-18-13-9-16(10-14-18)20(4,5)6;/h7-14H,1-6H3;1H/q+1;/p-1
• InChI Key： JHPUIEDIXRYPTP-UHFFFAOYSA-M
• SMILES： [I+](C1C=CC(=CC=1)C(C)(C)C)C1C=CC(=CC=1)C(C)(C)C.[Cl-]

Computed Properties

• Exact Mass: 401.8729
• Monoisotopic Mass: 428.07678g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 272
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0
• LogP: 3.21200

Additional information on Iodonium, bis[4-(1,1-dimethylethyl)phenyl]-, chloride

Comprehensive Overview of Iodonium, bis[4-(1,1-dimethylethyl)phenyl]-, chloride (CAS No. 5421-53-4)

Iodonium, bis[4-(1,1-dimethylethyl)phenyl]-, chloride (CAS No. 5421-53-4) is a specialized chemical compound widely recognized in organic synthesis and material science. This compound, often referred to as a di-tert-butylphenyl iodonium chloride, plays a critical role in photopolymerization, catalysis, and advanced material development. Its unique molecular structure, featuring tert-butyl groups and an iodonium core, makes it highly valuable for researchers and industrial applications.

The compound's chemical properties include high thermal stability and solubility in organic solvents, which are essential for its use in high-performance coatings and adhesives. Recent trends in sustainable chemistry have increased interest in iodonium salts due to their efficiency in energy-saving processes like UV curing. This aligns with global demands for eco-friendly manufacturing solutions.

One of the most searched questions about Iodonium, bis[4-(1,1-dimethylethyl)phenyl]-, chloride is its role in photocatalysis. Researchers frequently explore its ability to initiate reactions under mild conditions, reducing energy consumption. Another trending topic is its application in 3D printing resins, where it enhances curing speed and precision—key factors driving innovation in additive manufacturing.

From a market perspective, the demand for di-tert-butylphenyl iodonium chloride is growing, particularly in Asia-Pacific regions, due to expanding electronics and automotive industries. Companies are investing in R&D to optimize synthesis routes, addressing cost and scalability challenges. Analytical techniques like HPLC and NMR ensure consistent quality, meeting stringent industry standards.

Safety and handling of Iodonium, bis[4-(1,1-dimethylethyl)phenyl]-, chloride follow standard laboratory protocols. While not classified as hazardous under normal conditions, proper storage away from light and moisture is recommended. This aligns with broader industry shifts toward green chemistry and safer reagent alternatives.

In summary, CAS No. 5421-53-4 represents a versatile tool for modern chemistry, bridging academic research and industrial innovation. Its applications in UV-curable materials and catalytic systems underscore its relevance in addressing contemporary technological challenges.